18:1 PI(3,4,5)P3

• Molecular Formula: C45H86O22P4
• Molecular Weight: 1103.0 g/mol
• InChI: InChI=1S/C45H86O22P4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)61-35-37(63-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-62-71(59,60)67-42-40(48)43(64-68(50,51)52)45(66-70(56,57)58)44(41(42)49)65-69(53,54)55/h17-20,37,40-45,48-49H,3-16,21-36H2,1-2H3,(H,59,60)(H2,50,51,52)(H2,53,54,55)(H2,56,57,58)/b19-17-,20-18-/t37-,40?,41?,42?,43+,44?,45?/m1/s1
• InChIKey: BKZGAUKGSXXGQM-YDMNFZMOSA-N

18:1 PI(3,4,5)P3: Core PI3K Signaling Lipid

18:1 PI(3,4,5)P3 (1,2-dioleoyl-sn-glycero-3-phospho-(1′-myo-inositol-3′,4′,5′-trisphosphate) ammonium salt, CAS 799268-57-8) is a synthetic, highly purified (>99% by TLC) phosphoinositide lipid with defined diacylglycerol (DAG) chains (both C18:1). It serves as the primary, cell-membrane-resident second messenger generated by Class I PI3Ks via phosphorylation of PI(4,5)P2 [1]. Unlike its metabolic derivatives PI(3,4)P2 and PI(4,5)P2, 18:1 PI(3,4,5)P3 uniquely carries three phosphate groups on the inositol ring at positions 3, 4, and 5, enabling distinct and high-affinity interactions with pleckstrin homology (PH) domains of downstream effectors like Akt [2]. Its defined acyl chain composition (C18:1) is crucial for standardized in vitro reconstitution of signaling complexes, as it avoids the heterogeneity and variable signaling outcomes associated with natural lipid mixtures . This compound is a critical tool for dissecting PI3K-dependent signaling, membrane recruitment dynamics, and the specific binding properties of PIP3-interacting proteins [3].

1

Workflow: PI3K signaling reconstitution and lipid-protein interaction studies

2

Selection: Defined 18:1 diacylglycerol chains for standardized bilayer and liposome preparation

3

Use context: In vitro membrane recruitment, enzymatic dephosphorylation, and binding domain specificity assays

• [1] Quantitative Measurement of Phosphatidylinositol 3,4,5-trisphosphate. Methods in Enzymology, Volume 434, 2007, Pages 117-130. View Source
• [2] Lipid-dependent Akt-ivity: where, when, and how. Biochemical Society Transactions, 2019, 47(3), 897–908. View Source
• [3] Regulation of AP-3 function by inositides. Identification of phosphatidylinositol 3,4,5-trisphosphate as a potent ligand. The Journal of Biological Chemistry, 1997, 272(10), 6393-6398. View Source

18:1 PI(3,4,5)P3 Irreplaceability in Signaling Studies

While PI(3,4)P2 and PI(4,5)P2 share a common inositol lipid backbone, they exhibit fundamentally different binding affinities, effector activation profiles, and metabolic fates in the PI3K signaling cascade. 18:1 PI(3,4,5)P3 is the direct, transient product of Class I PI3Ks and the immediate precursor for both SHIP-mediated production of PI(3,4)P2 and PTEN-mediated reversion to PI(4,5)P2 [1]. Substituting 18:1 PI(3,4,5)P3 with its dephosphorylated analogs introduces critical confounding variables: PI(3,4)P2, for instance, is a distinct signaling lipid with its own set of effectors and a more sustained presence on endomembranes, while PI(4,5)P2 is constitutively abundant and primarily regulates PLC and cytoskeletal pathways [2]. Crucially, enzymes and binding domains exhibit a quantifiable, often order-of-magnitude preference for the specific phosphorylation pattern of 18:1 PI(3,4,5)P3, meaning that generic substitution will invalidate quantitative comparisons and mechanistic conclusions [3].

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Dephosphorylated analog mismatch

PI(3,4)P2 and PI(4,5)P2 exhibit distinct effector binding profiles and endomembrane localization, which may not recapitulate PI3K-dependent signaling dynamics.

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Metabolic fate divergence

PI(3,4,5)P3 is the transient Class I PI3K product; substituting with its dephosphorylated forms may introduce PI(4,5)P2's constitutive abundance or PI(3,4)P2's sustained endomembrane signaling, confounding quantitative comparisons.

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Phosphorylation pattern sensitivity

Binding domains and enzymes often show order-of-magnitude preference for the 3,4,5-trisphosphate pattern; generic substitution may alter apparent affinities and invalidate mechanistic conclusions.

• [1] A dissection of class I phosphoinositide 3-kinase signalling in mouse embryonic fibroblasts and prostate organoids. Doctoral thesis, University of Cambridge, 2018. View Source
• [2] Lipid-dependent Akt-ivity: where, when, and how. Biochemical Society Transactions, 2019, 47(3), 897–908. View Source
• [3] Phosphoinositide-specific Inositol Polyphosphate 5-Phosphatase IV Inhibits Akt/Protein Kinase B Phosphorylation and Leads to Apoptotic Cell Death. The Journal of Biological Chemistry, 2002, 277(8), 6266-6272. View Source

18:1 PI(3,4,5)P3 Differentiation from Analogs

5-Phosphatase IV Substrate Affinity

The enzyme 5ptase IV exhibits a Michaelis-Menten constant (Km) of 0.65 μM for 18:1 PI(3,4,5)P3. This affinity is approximately 10-fold greater than that of other inositol polyphosphate 5-phosphatases, including SHIP, OCRL, and 5ptase II, which utilize the same lipid substrate [1]. This differential affinity directly impacts the rate and specificity of 18:1 PI(3,4,5)P3 dephosphorylation, a critical step in signal termination.

5-Phosphatase IV Affinity

Head-to-head

Km 0.65 µM; ~10-fold greater affinity than SHIP, OCRL, 5ptase II

Supports phosphatase selectivity assessment in PI3K signal termination assays.

In vitro enzyme kinetics with purified recombinant protein.

Evidence Dimension	Enzyme Affinity (Km)
Target Compound Data	0.65 μM
Comparator Or Baseline	Other inositol polyphosphate 5-phosphatases (SHIP, OCRL, 5ptase II)
Quantified Difference	Approximately 10-fold greater affinity
Conditions	In vitro enzyme kinetics assay with purified recombinant 5ptase IV and lipid substrate.

Why This Matters

For researchers studying PI3K signal termination, this 10-fold difference in affinity is essential for selecting the appropriate enzyme for in vitro assays and for interpreting relative contribution of different phosphatases in cellular contexts.

• [1] Phosphoinositide-specific Inositol Polyphosphate 5-Phosphatase IV Inhibits Akt/Protein Kinase B Phosphorylation and Leads to Apoptotic Cell Death. The Journal of Biological Chemistry, 2002, 277(8), 6266-6272. View Source

Phosphate Pattern Drives Clathrin Assembly Inhibition

In functional assays measuring inhibition of clathrin assembly by the synapse-specific adaptor protein AP-3, dioctanoyl-PtdIns(3,4,5)P3 (DiC8-PI(3,4,5)P3) is a more potent inhibitor than its dephosphorylated analogs. Specifically, DiC8-PI(3,4)P2 (lacking the 5-phosphate) was 2-fold less potent, and 4,5-O-bisphosphoryl-D-myo-inosityl 1-O-(1,2-O-diundecyl)-sn-3-glycerylphosphate (lacking the 3-phosphate) was 4-fold less potent than DiC8-PI(3,4,5)P3 [1].

Clathrin Assembly Inhibition

Head-to-head

2-fold more potent than PI(3,4)P2; 4-fold more potent than PI(4,5)P2 analog

Indicates phosphate-group-specific functional differences in AP-3 mediated clathrin assembly.

In vitro assay with purified AP-3 and short-chain lipid analogs.

Evidence Dimension	Inhibition of Clathrin Assembly (Relative Potency)
Target Compound Data	Defined as baseline (1x)
Comparator Or Baseline	PI(3,4)P2 (2-fold less potent) and PI(4,5)P2 analog (4-fold less potent)
Quantified Difference	2-fold and 4-fold difference in inhibitory potency
Conditions	In vitro clathrin assembly assay using purified AP-3 and synthetic short-chain lipid analogs.

Why This Matters

This quantitative difference demonstrates that the 5-phosphate and 3-phosphate groups of 18:1 PI(3,4,5)P3 are not redundant; they confer a specific, measurable functional advantage in modulating protein-lipid interactions critical for membrane trafficking.

• [1] Regulation of AP-3 function by inositides. Identification of phosphatidylinositol 3,4,5-trisphosphate as a potent ligand. The Journal of Biological Chemistry, 1997, 272(10), 6393-6398. View Source

Akt Activation Depends on PIP3, Not PIP2

Using HEK293 cells stably transfected with either 5ptase IV (which depletes PI(3,4,5)P3, increasing PI(3,4)P2) or 4ptase I (which depletes PI(3,4)P2, increasing PI(3,4,5)P3), researchers demonstrated that Akt phosphorylation levels are strictly correlated with intracellular PI(3,4,5)P3 levels and not with those of PI(3,4)P2. Expression of 5ptase IV inhibited Akt phosphorylation, whereas expression of 4ptase I increased it [1].

Akt Phosphorylation Correlation

Class-level

Akt-P levels correlate with PI(3,4,5)P3, not PI(3,4)P2, in HEK293 cells

Supports PI(3,4,5)P3 as the primary lipid correlate of Akt activation in this model.

Stable phosphatase expression; qualitative correlation, class-level inference.

Evidence Dimension	Correlation of Lipid Concentration with Akt Phosphorylation
Target Compound Data	PI(3,4,5)P3 concentration positively correlates with Akt phosphorylation
Comparator Or Baseline	PI(3,4)P2 concentration does not correlate with Akt phosphorylation
Quantified Difference	Not applicable; correlation is qualitative but strongly supported
Conditions	HEK293 cells stably expressing lipid phosphatases, analyzed after growth factor or heat shock stimulation.

Why This Matters

For researchers aiming to modulate the PI3K/Akt pathway, this evidence confirms that PI(3,4,5)P3 is the principal driver of Akt activation. Using this specific lipid in reconstitution assays will more accurately reflect the physiological trigger for this critical survival and proliferation pathway.

• [1] Phosphoinositide-specific Inositol Polyphosphate 5-Phosphatase IV Inhibits Akt/Protein Kinase B Phosphorylation and Leads to Apoptotic Cell Death. The Journal of Biological Chemistry, 2002, 277(8), 6266-6272. View Source

Defined Purity and Acyl Chains for Reproducible Bilayers

Commercially available 18:1 PI(3,4,5)P3 (as the ammonium salt) is supplied as a powder with a purity exceeding 99% as verified by thin-layer chromatography (TLC). This defined purity and the uniform dioleoyl (18:1) acyl chain composition ensure consistent physical properties, such as solubility in chloroform and methanol, which are critical for preparing reproducible planar-supported lipid bilayers (SLBs) and liposomes. This contrasts with natural lipid extracts, which contain heterogeneous acyl chain lengths and saturations that can drastically alter membrane fluidity, phase behavior, and protein binding .

Purity & Acyl Chain Definition

Data to verify

>99% by TLC; uniform 18:1 chains

Supports batch consistency review; defined chains may reduce variability in bilayer studies.

Supplier specification; independent verification recommended.

Evidence Dimension	Purity and Acyl Chain Uniformity
Target Compound Data	>99% purity (TLC), defined 18:1 acyl chains
Comparator Or Baseline	Natural lipid extracts or lower-purity synthetics (e.g., 95% purity)
Quantified Difference	At least a 4% absolute difference in purity, plus undefined vs. defined acyl chains
Conditions	Commercial product specification from Avanti Polar Lipids/Sigma-Aldrich.

Why This Matters

For biophysical studies where lipid composition and purity are paramount (e.g., measuring protein-membrane binding kinetics, diffusion coefficients, or lipid phase separation), the >99% pure, chemically defined 18:1 PI(3,4,5)P3 minimizes batch-to-batch variability and ensures experimental reproducibility.

AP-3 Ligand Preference: IP6 over PIP3

In competitive binding assays measuring displacement of [3H]inositol hexakisphosphate (IP6) from the clathrin assembly protein AP-3, soluble dioctanoyl-PI(3,4,5)P3 was found to be only 7.5-fold weaker a ligand than IP6. This demonstrates that despite having a bulky diacylglycerol moiety, the phosphorylated inositol headgroup of 18:1 PI(3,4,5)P3 can still engage the same binding pocket with sub-10-fold lower affinity [1]. Deacylation of the lipid reduces its affinity nearly 20-fold, underscoring the importance of the hydrophobic tail for proper binding [2].

AP-3 Ligand Displacement

Head-to-head

7.5-fold weaker than IP6; deacylation reduces affinity ~20-fold

Provides a reference for inositol phosphate binding-pocket modeling; supports inhibitor design studies.

Competitive binding assay with purified AP-3 and [³H]IP6.

Evidence Dimension	Ligand Displacement Potency
Target Compound Data	7.5-fold weaker ligand than IP6
Comparator Or Baseline	D-myo-inositol hexakisphosphate (IP6)
Quantified Difference	7.5-fold difference in affinity
Conditions	In vitro competitive binding assay using purified AP-3 and [3H]IP6.

Why This Matters

This data point quantifies the relative binding strength of the lipid's headgroup versus a soluble inositol polyphosphate, providing a crucial benchmark for computational docking studies and for designing competitive inhibitors of PIP3-protein interactions.

• [1] Regulation of AP-3 function by inositides. Identification of phosphatidylinositol 3,4,5-trisphosphate as a potent ligand. The Journal of Biological Chemistry, 1997, 272(10), 6393-6398. View Source
• [2] Regulation of AP-3 function by inositides. Identification of phosphatidylinositol 3,4,5-trisphosphate as a potent ligand. The Journal of Biological Chemistry, 1997, 272(10), 6393-6398. View Source

18:1 PI(3,4,5)P3 Optimal Applications

Kinetic Assays for 5-Phosphatases

The 10-fold higher affinity (Km = 0.65 μM) of 5ptase IV for 18:1 PI(3,4,5)P3 over other 5-phosphatases makes it the essential substrate for developing selective, high-fidelity kinetic assays . This specificity allows researchers to accurately measure and compare the catalytic activities of different phosphatases, a crucial step in validating enzyme inhibitors or characterizing regulatory mechanisms in vitro.

Clathrin-Mediated Vesicle Trafficking Reconstitution

Given that 18:1 PI(3,4,5)P3 is 2-fold more potent than PI(3,4)P2 and 4-fold more potent than a PI(4,5)P2 analog at inhibiting AP-3 mediated clathrin assembly, this lipid is the superior choice for reconstituting synaptic vesicle endocytosis or other clathrin-dependent membrane trafficking events in a test tube . Use of the correct lipid ensures the assay reflects the true potency of phosphoinositide regulation in this process.

Akt/PKB Membrane Recruitment Reconstitution

Because intracellular Akt phosphorylation correlates specifically with 18:1 PI(3,4,5)P3 concentration and not PI(3,4)P2, this lipid is mandatory for in vitro reconstitution assays (e.g., using supported lipid bilayers or giant unilamellar vesicles) aimed at recapitulating the physiological recruitment and allosteric activation of Akt . Using PI(3,4)P2 in this context would produce a false positive signal, as it is not the primary in vivo trigger for this pathway.

Standardized SLB Production for Biophysics

The >99% purity and defined dioleoyl (18:1) acyl chain composition of this commercially available 18:1 PI(3,4,5)P3 preparation ensures reproducible formation of SLBs with consistent lipid diffusion and protein binding properties . This is critical for surface-sensitive techniques like total internal reflection fluorescence (TIRF) microscopy, surface plasmon resonance (SPR), and quartz crystal microbalance with dissipation (QCM-D) where lipid heterogeneity would confound data interpretation.

Application

Selection Property

Validation Focus

5-Phosphatase kinetic profiling

Reported Km and selectivity for 5ptase IV

Enzyme kinetics consistency with published Km values

Clathrin assembly inhibition studies

Differential potency vs. dephosphorylated analogs

Reproducibility of inhibition potency in AP-3 assays

Akt membrane recruitment reconstitution

Specificity for Akt PH domain over PI(3,4)P2

Correlation with Akt phosphorylation in model systems

Supported lipid bilayer preparation

Defined purity and dioleoyl acyl chain profile

Lipid diffusion and protein binding reproducibility